![molecular formula C11H13F2NO2 B250681 N-[2-(difluoromethoxy)phenyl]butanamide](/img/structure/B250681.png)
N-[2-(difluoromethoxy)phenyl]butanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-(difluoromethoxy)phenyl]butanamide, also known as DFB, is a chemical compound that has been studied extensively for its potential use in scientific research. This compound has a unique structure that makes it useful for a variety of applications, including as a tool for studying the nervous system and as a potential treatment for certain diseases. In
Mechanism of Action
N-[2-(difluoromethoxy)phenyl]butanamide acts as a competitive inhibitor of the vesicular monoamine transporter, binding to the transporter and preventing the uptake of neurotransmitters into synaptic vesicles. This results in an increase in extracellular levels of these neurotransmitters, which can modulate neuronal activity and behavior.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to increase extracellular levels of dopamine, norepinephrine, and serotonin in the brain, leading to changes in behavior and physiology. It has also been shown to have analgesic effects, reducing pain sensitivity in animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-[2-(difluoromethoxy)phenyl]butanamide is its specificity for the vesicular monoamine transporter, making it a useful tool for studying the effects of neurotransmitters on behavior and physiology. However, its potency and specificity can also be a limitation, as it may cause off-target effects or toxicity at high doses. Additionally, its use in animal models may not fully translate to humans, limiting its potential therapeutic applications.
Future Directions
There are several potential future directions for research on N-[2-(difluoromethoxy)phenyl]butanamide. One area of interest is its potential as a treatment for certain diseases, such as Parkinson's disease, which is characterized by a loss of dopamine-producing neurons in the brain. This compound's ability to increase extracellular levels of dopamine may provide a therapeutic benefit in this context. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound, as well as its potential off-target effects and toxicity.
Synthesis Methods
The synthesis of N-[2-(difluoromethoxy)phenyl]butanamide involves several steps, starting with the reaction of 2-fluoroaniline with 2,3-difluorobenzaldehyde to form an intermediate product. This intermediate is then reacted with butanoyl chloride to form the final product, this compound. The synthesis method has been optimized to produce high yields of this compound with high purity, making it a reliable source for scientific research.
Scientific Research Applications
N-[2-(difluoromethoxy)phenyl]butanamide has been used extensively in scientific research, particularly in the study of the nervous system. It has been shown to be a potent inhibitor of the vesicular monoamine transporter, which is responsible for the uptake of neurotransmitters such as dopamine, norepinephrine, and serotonin into synaptic vesicles. By inhibiting this transporter, this compound can modulate the release of these neurotransmitters, providing a tool for studying their effects on behavior and physiology.
Properties
Molecular Formula |
C11H13F2NO2 |
---|---|
Molecular Weight |
229.22 g/mol |
IUPAC Name |
N-[2-(difluoromethoxy)phenyl]butanamide |
InChI |
InChI=1S/C11H13F2NO2/c1-2-5-10(15)14-8-6-3-4-7-9(8)16-11(12)13/h3-4,6-7,11H,2,5H2,1H3,(H,14,15) |
InChI Key |
VDWLQCWTOUJRJM-UHFFFAOYSA-N |
SMILES |
CCCC(=O)NC1=CC=CC=C1OC(F)F |
Canonical SMILES |
CCCC(=O)NC1=CC=CC=C1OC(F)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.